4-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine
Overview
Description
4-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine is a fused heterocycle that is an integral part of several kinase inhibitors and nucleoside drugs . It is a unique bicyclic heterocycle, containing an N–N bond with a bridgehead nitrogen .
Synthesis Analysis
The synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives has been achieved through various methods, including synthesis from pyrrole derivatives, synthesis via bromohydrazone, synthesis via formation of triazinium dicyanomethylide, multistep synthesis, transition metal mediated synthesis, and rearrangement of pyrrolooxadiazines . A one-pot cascade sequence has been developed for direct cyanation of pyrrole .Molecular Structure Analysis
The molecular structure of this compound is represented by the molecular formula C7H6ClN3 . The InChI code is 1S/C6H4ClN3/c7-6-5-2-1-3-10(5)9-4-8-6/h1-4H .Chemical Reactions Analysis
Pyrrolo[2,1-f][1,2,4]triazine undergoes a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . The substitution of Cl by primary amines on the substrate was achieved in high yields by refluxing a solution of 1,4-dioxane or 1,2-dichloroethane in the presence of an excess of the corresponding amine .Scientific Research Applications
Eco-friendly Synthesis
Triazine derivatives, including 1,2,4-triazines, have been a focus for eco-friendly synthesis methods due to their wide application range and environmental considerations. The synthesis approaches aim to reduce the environmental footprint while maintaining efficiency and effectiveness in producing these compounds. This methodology supports sustainable practices in chemical research and industrial applications, reflecting the compound's adaptability and relevance in modern scientific endeavors (Rani & Kumari, 2020).
Biological Significance
Triazines, including the 1,2,4-triazine framework, are notable for their broad spectrum of biological activities. These compounds have been extensively studied for their potential in medicinal chemistry, showcasing a wide array of pharmacological properties such as antibacterial, antifungal, anti-cancer, and antiviral activities. Their structural diversity allows for targeted drug design and development, underscoring their significance in the discovery of new therapeutic agents (Verma, Sinha, & Bansal, 2019).
Patent Innovations
The versatility of triazine derivatives, including their use in developing new drugs with diverse biological activities, has been highlighted in patent reviews. These reviews cover innovations in triazole families, including 1,2,4-triazines, which are explored for their anti-inflammatory, antimicrobial, antitumoral, and antiviral properties. The focus on green chemistry and sustainability in these patents reflects the ongoing effort to develop efficient, environmentally friendly synthesis methods for triazine derivatives (Ferreira et al., 2013).
Chemical Reactivities and Biological Activities
Research into the synthesis of functionalized 3-thioxo-1,2,4-triazin-5-ones and their derivatives has shown significant interest due to their applications in the medicinal, pharmacological, and biological fields. These compounds have been evaluated for anticancer, anti-HIV, antimicrobial activities, and their enzymatic effects, showcasing the diverse potential of triazine derivatives in contributing to various scientific and therapeutic areas (Makki, Abdel-Rahman, & Alharbi, 2019).
Environmental Applications
Triazine-based polymers, such as covalent triazine frameworks (CTFs), have emerged as promising materials for CO2 capture due to their high surface area, permanent porosity, and structural tunability. These materials highlight the environmental applications of triazine derivatives, offering solutions for addressing climate change and enhancing sustainable energy practices (Mukhtar et al., 2020).
Mechanism of Action
Target of Action
The primary targets of 4-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine are kinases . Kinases are enzymes that catalyze the transfer of phosphate groups from high-energy, phosphate-donating molecules to specific substrates, a process that is crucial in various biochemical functions .
Mode of Action
This compound interacts with its kinase targets by inhibiting their activity . This inhibition disrupts the normal functioning of the kinases, leading to changes in the biochemical processes that they regulate .
Biochemical Pathways
The inhibition of kinases by this compound affects various biochemical pathways. For instance, it can impact the Fibroblast Growth Factor Receptors (FGFR) pathway, which plays a fundamental role in cell development .
Pharmacokinetics
Similar compounds, such as c-nucleosides, have shown enhanced metabolism and pharmacokinetic properties compared to n-nucleosides, mainly due to the presence of a strong c–c glycosidic bond and a nonnatural heterocyclic base .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific kinases it targets. Generally, kinase inhibitors like this compound can disrupt cell proliferation and differentiation, potentially leading to cell death .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the presence of other molecules in the cell, the pH of the environment, and the temperature . .
Future Directions
Pyrrolo[2,1-f][1,2,4]triazine has shown promising potential in the field of drug research due to its versatility and wide range of biological activities . It is an active structural motif of several drugs and has attracted considerable interest among medicinal chemists . Future research may focus on the development of new drugs containing the pyrrolo[2,1-f][1,2,4]triazine scaffold.
properties
IUPAC Name |
4-chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-5-9-7(8)6-3-2-4-11(6)10-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLWWTVQAGJTKNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CC=C2C(=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60654023 | |
Record name | 4-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60654023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1150617-75-6 | |
Record name | 4-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60654023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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